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Compound of Interest

Compound Name: 6-Methylpyridine-2-boronic acid

Cat. No.: B1302941

Essential Safety and Handling Guide for 6-
Methylpyridine-2-boronic acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 6-Methylpyridine-2-boronic acid. Adherence to
these procedures is vital for ensuring personal safety and proper disposal.

Chemical Profile:

o Chemical Name: 6-Methylpyridine-2-boronic acid
e CAS Number: 372963-50-3[1]

e Molecular Formula: C6H8BNO2[1]

Hazard Summary: 6-Methylpyridine-2-boronic acid is classified as a hazardous substance. It
is known to cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[1] All personal contact, including the inhalation of dust or vapors,
should be strictly avoided.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 6-Methylpyridine-2-
boronic acid to minimize exposure and ensure safety.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a

risk of splashing.[2]

To protect eyes from serious

irritation caused by contact.[1]

[2]4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.
Gloves must be inspected
before use and changed

immediately if contaminated.[2]

[5]

To prevent skin contact and

potential irritation.[1][2]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[2][5]

To protect skin from accidental

splashes or spills.[4]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
a certified chemical fume hood.
[2][5] If dust or aerosols are
generated, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be
used.[2][4]

To prevent respiratory tract
irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 6-Methylpyridine-2-boronic acid.

e Preparation:
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o Ensure that a safety shower and eyewash station are readily accessible and in close
proximity to the workstation.[2][6]

o Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[5][7]

o The work area should be clean and free of clutter.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling:

o Keep the container of 6-Methylpyridine-2-boronic acid tightly closed when not in use.[1]

[6]

o Avoid generating dust when transferring the solid.[5] Use appropriate tools, such as a
spatula, for transfers.[5]

o Avoid all personal contact, including inhalation.[3] Do not eat, drink, or smoke in the
laboratory.[2]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][8]
o Clean the work area to remove any residual chemical.
o Remove and properly dispose of contaminated PPE.

Spill Response Protocol

In the event of a spill, follow these procedural steps:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]

¢ Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[2][4]
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» Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill. Avoid raising dust.[2]

e Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[2]

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[2]

Report: Report the spill to the appropriate safety personnel.[2]

Disposal Plan

All waste generated from the use of 6-Methylpyridine-2-boronic acid, including contaminated
PPE and empty containers, must be considered hazardous waste.[2]

o Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][6][9] Do not let the product enter
drains, other waterways, or soil.[7]

Workflow for Handling 6-Methylpyridine-2-boronic
acid
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Caption: A workflow diagram illustrating the key steps for safely handling 6-Methylpyridine-2-
boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1302941?utm_src=pdf-body
https://www.benchchem.com/product/b1302941?utm_src=pdf-body
https://www.benchchem.com/product/b1302941?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/6-methylpyridine-2-boronic-acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR9481.pdf
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1558906&productDescription=METHYLBORONIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/9162EL_SDS.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1101/SDS-BD01100497.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a75706?userType=undefined
https://www.benchchem.com/product/b1302941#personal-protective-equipment-for-handling-6-methylpyridine-2-boronic-acid
https://www.benchchem.com/product/b1302941#personal-protective-equipment-for-handling-6-methylpyridine-2-boronic-acid
https://www.benchchem.com/product/b1302941#personal-protective-equipment-for-handling-6-methylpyridine-2-boronic-acid
https://www.benchchem.com/product/b1302941#personal-protective-equipment-for-handling-6-methylpyridine-2-boronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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